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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the printed circuit board
(PCB) layout of the Qorvo CMD178, a passive double-balanced mixer. Adherence to these
guidelines is critical for achieving optimal performance in demanding applications such as
satellite communications, Ku-band radar, and electronic warfare systems.[1]

Introduction to the CMD178 Mixer

The CMD178 is a fundamental double-balanced mixer designed for frequency upconversion
and downconversion applications.[1][2] It operates over a wide RF and LO frequency range of
11 to 21 GHz and features a broad IF bandwidth from DC to 6 GHz.[1][2][3] Key characteristics
of the CMD178 include low conversion loss, high port-to-port isolation, and a wide intermediate
frequency (IF) bandwidth.[3] The passive, double-balanced topology contributes to its excellent
performance characteristics.[2][3]

A thorough understanding of the mixer's electrical specifications is essential before beginning
the PCB layout process.

Quantitative Data Summary

The following tables summarize the key electrical specifications for the CMD178 and its
packaged version, the CMD178C3. These parameters should inform the design and layout of
the PCB to ensure the mixer operates within its specified limits.
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Table 1: Key Electrical Specifications (CMD178/CMD178C3)

Parameter Minimum Typical Maximum Units
RF & LO

Frequency 11 - 21 GHz
Range

IF Frequency

DC - 6 GHz

Range
Conversion Loss - 6 10 dB
LO to RF

) 31 45 - dB
Isolation
LO to IF Isolation 30 45 - dB
RF to IF Isolation 15 26 - dB
Input P1dB - 9 - dBm
Input IP3 - 16 - dBm
LO Drive Level +9 +13 - dBm

Note: Values are typical unless otherwise specified. Performance can vary based on frequency,
LO drive level, and matching circuitry. Data sourced from the CMD178 and CMD178C3
datasheets.[1][2][3]

Table 2: Absolute Maximum Ratings

Parameter Rating Units
RF / IF Input Power +22 dBm
LO Drive Power +22 dBm
Operating Temperature -40 to 85 °C
Storage Temperature -55 to 150 °C
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Exceeding these ratings may cause permanent damage to the device.[2][3]

PCB Layout Considerations

A well-designed PCB layout is crucial for maximizing the performance of the CMD178 mixer.
The high operating frequencies necessitate careful attention to transmission line design,
grounding, and component placement to minimize parasitic effects and maintain signal
integrity.

RF, LO, and IF Port Matching

The RF, LO, and IF ports must be matched to a 50-ohm characteristic impedance to ensure
maximum power transfer and minimize reflections.

e Transmission Lines: Utilize controlled impedance transmission lines, such as microstrip or
coplanar waveguide (CPWG), for all RF, LO, and IF traces. The width of these lines should
be calculated based on the dielectric constant and thickness of the PCB substrate.[4]

o Component Placement: Place matching components as close as possible to the mixer to
minimize trace lengths and associated parasitic inductance and capacitance.

Grounding Scheme

A low-inductance ground plane is critical for providing a stable reference for the RF signals and
ensuring high port-to-port isolation.

e Solid Ground Plane: A continuous, uninterrupted ground plane on a layer directly adjacent to
the signal layer is highly recommended.[5] This provides a low-impedance return path for the
RF currents.

e Ground Vias: Populate the area around the mixer and its associated traces with numerous
ground vias.[5] This helps to stitch the top and bottom ground planes together, minimizing
ground inductance and preventing the propagation of spurious modes.

» Component Grounding: Ensure that all ground connections for bypass capacitors and other
components are made directly to the main ground plane with short, wide traces or multiple

vias.
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Port-to-Port Isolation

Achieving the high isolation specifications of the CMD178 requires careful layout to prevent
unwanted coupling between the RF, LO, and IF ports.

o Physical Separation: Maximize the physical distance between the traces for the RF, LO, and
IF ports. Avoid running these traces parallel to each other for extended distances.

e Ground Shielding: Utilize ground planes and ground-filled areas to shield the different signal
paths from each other. A grounded coplanar waveguide (GCPW) structure can provide
excellent isolation.

o Crosstalk: Be mindful of potential crosstalk between signal layers. If traces must cross on
different layers, ensure they are separated by a ground plane.

Power Supply Decoupling

While the CMD178 is a passive mixer and does not require a DC bias, any active components
in the signal chain, such as amplifiers, will require a clean power supply.

e Bypass Capacitors: Use a combination of high-frequency (e.g., 100 pF) and low-frequency
(e.g., 0.1 pF, 1 pF) bypass capacitors on all Vcc lines for any surrounding active
components. Place the high-frequency capacitors as close as possible to the device's power
pins.

o Dedicated Power Layers: Whenever possible, use dedicated power and ground layers to
provide a low-impedance power delivery network.

Experimental Protocols

To verify the performance of the CMD178 in a specific application, a series of measurements
should be performed after assembly.

Conversion Loss Measurement

e Setup: Connect an RF signal generator to the RF port and a local oscillator (LO) signal
generator to the LO port. Connect the IF port to a spectrum analyzer.
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e Procedure:

o Set the RF signal generator to the desired input frequency and power level (e.g., -10
dBm).

o Set the LO signal generator to the desired frequency and a power level of +13 dBm.

o Measure the power of the downconverted or upconverted signal at the IF port using the

spectrum analyzer.

o The conversion loss is the difference between the RF input power and the IF output power.

Port-to-Port Isolation Measurement

e Setup:

o LO to RF Isolation: Connect an LO signal generator to the LO port and a spectrum
analyzer to the RF port. Terminate the IF port with a 50-ohm load.

o LO to IF Isolation: Connect an LO signal generator to the LO port and a spectrum analyzer
to the IF port. Terminate the RF port with a 50-ohm load.

o RF to IF Isolation: Connect an RF signal generator to the RF port and a spectrum analyzer
to the IF port. Terminate the LO port with a 50-ohm load.

e Procedure:
o Set the signal generator to the desired frequency and power level.
o Measure the power of the leaked signal at the other port using the spectrum analyzer.
o The isolation is the difference between the input power and the measured leaked power.

Visualizations

The following diagrams illustrate key concepts for the PCB layout of the CMD178 mixer.
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Recommended PCB Layer Stack-up

Layer 1: Signal (RF, LO, IF Traces) Layer 2: Ground (Solid Plane) Layer 3: Power (for other components) Layer 4: Ground / Control Signals

Click to download full resolution via product page

Caption: Recommended PCB Layer Stack-up.
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Conceptual Component Placement
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Caption: Conceptual Component Placement Diagram.
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Grounding and Vias
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Caption: Grounding Vias around the Mixer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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